Cas no 4360-47-8 (3-Phenylacrylonitrile)

• Product Name: 3-Phenylacrylonitrile
• CAS No: 4360-47-8
• MF: C₉H₇N
• MW: 129.158581972122
• MDL: MFCD00001930
• CID: 93358
• PubChem ID: 1550846
• Update Time: 2026-05-14

3-Phenylacrylonitrile Chemical and Physical Properties

Names and Identifiers

• Cinnamonitrile
• Cinnamonitrilecistrans
• 3-Phenylacrylonitrile
• 2-Propenenitrile,3-phenyl-
• Cinnamonitrile,cis + trans

• MDL： MFCD00001930
• Inchi： InChI=1S/C9H7N/c10-8-4-7-9-5-2-1-3-6-9/h1-7H
• InChI Key： ZWKNLRXFUTWSOY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C=CC#N
• BRN： 1209545

Computed Properties

• Exact Mass: 129.05800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.029(lit)
• Melting Point: 18-20 °C(lit.)
• Boiling Point: 263.8 ℃ at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.601(lit.)
• PSA: 23.79000
• LogP: 2.22338
• Solubility: Uncertain

3-Phenylacrylonitrile Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：9
• RTECS：UD1440000
• Hazardous Material Identification：
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes